2-fluoro-5-(indolin-1-ylsulfonyl)-N-(4-isopropylphenyl)benzamide

• IUPAC Name: 5-(2,3-dihydroindol-1-ylsulfonyl)-2-fluoro-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C24H23FN2O3S/c1-16(2)17-7-9-19(10-8-17)26-24(28)21-15-20(11-12-22(21)25)31(29,30)27-14-13-18-5-3-4-6-23(18)27/h3-12,15-16H,13-14H2,1-2H3,(H,26,28)
• InChI Key: CGBXINJXNCBEGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCC4=CC=CC=C43)F
• Molecular Formula: C24H23FN2O3S
• Molecular Weight: 438.5 g/mol
• CAS No.: 451482-85-2

Description

2-fluoro-5-(indolin-1-ylsulfonyl)-N-(4-isopropylphenyl)benzamide is a useful research compound. Its molecular formula is C24H23FN2O3S and its molecular weight is 438.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Applications

A series of compounds, including those structurally related to "2-fluoro-5-(indolin-1-ylsulfonyl)-N-(4-isopropylphenyl)benzamide", have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities. Studies indicate that certain derivatives exhibit significant antimicrobial effectiveness, especially against strains known for biofilm formation capabilities, such as Pseudomonas aeruginosa and Staphylococcus aureus. These findings underscore the potential of these compounds in developing new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Additionally, related compounds have demonstrated promising anticancer activity, highlighting their potential as novel antitumor agents. The synthesis of substituted 4-(1-arylsulfonylindol-2-yl)-4-hydroxycyclohexa-2,5-dien-1-ones (indolylquinols) has led to derivatives with potent in vitro human tumor cell line activity, suggesting their applicability in cancer treatment research (Berry et al., 2005).

Antiviral Research

In the realm of antiviral research, novel isatin derivatives, which share structural similarities with "this compound", have been evaluated for their activity against Pathogenic viruses such as Hepatitis C Virus (HCV) and SARS-CoV. The studies reveal that specific derivatives can inhibit HCV RNA synthesis and exhibit protection against the replication of SARS-CoV, indicating their potential use in developing antiviral therapies (Selvam et al., 2008).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds utilizing "this compound" and related chemicals highlights the versatility and potential of these compounds in medicinal chemistry. For instance, fluorine-containing benzamide analogs have been synthesized and evaluated as candidate ligands for positron emission tomography (PET) imaging of sigma-2 receptors in solid tumors, offering insights into their diagnostic and therapeutic applications in oncology (Tu et al., 2007).